Cas no 2171610-20-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid
• CAS No: 2171610-20-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6389588
• PubChem ID: 165586244
• Update Time: 2025-06-13

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid
• EN300-1524811
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-2-methoxybutanoic acid
• 2171610-20-9

• Inchi： 1S/C25H28N2O6/c1-3-8-21(23(28)26-14-13-22(32-2)24(29)30)27-25(31)33-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h3-7,9-12,20-22H,1,8,13-15H2,2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： MKNJSGWNMRLHLC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)OC)=O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic Acid (CAS No. 2171610-20-9)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid (CAS No. 2171610-20-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Aze(Mec), is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an invaluable tool in the development of novel therapeutic agents.

The chemical structure of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group, an amino group, and a methoxybutanoic acid moiety. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during multi-step reactions, ensuring high yields and purity of the final product. The presence of the methoxybutanoic acid moiety adds further complexity and reactivity, making this compound suitable for a wide range of applications.

Recent studies have highlighted the potential of Fmoc-Aze(Mec) in the development of peptidomimetics and prodrugs. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, often with improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. Prodrugs, on the other hand, are inactive precursors that are converted into active drugs within the body through metabolic processes. The ability to incorporate Fmoc-Aze(Mec) into these molecules can significantly enhance their therapeutic efficacy and safety.

In the context of medicinal chemistry, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid has been explored for its potential in treating various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiproliferative activity against several cancer cell lines. The researchers attributed this activity to the compound's ability to disrupt key cellular processes involved in tumor growth and survival.

Beyond its applications in cancer therapy, Fmoc-Aze(Mec) has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A recent study in Chemical Communications reported that a derivative of this compound effectively inhibited the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding suggests that Fmoc-Aze(Mec) could be a valuable lead compound for developing novel therapeutics targeting protein misfolding diseases.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid involves several well-established chemical reactions, including nucleophilic substitution, amide formation, and deprotection steps. The Fmoc protecting group can be selectively removed using mild base conditions, such as piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This versatility makes it an attractive choice for solid-phase peptide synthesis (SPPS) and combinatorial chemistry approaches.

In addition to its use in drug development, Fmoc-Aze(Mec) has found applications in analytical chemistry and materials science. For example, it can be used as a building block for designing fluorescent probes and sensors due to its inherent fluorescence properties derived from the fluorene moiety. These probes can be employed to monitor biological processes in real-time with high sensitivity and selectivity.

The safety profile of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, rigorous safety assessments are essential before advancing to clinical trials.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methoxybutanoic acid (CAS No. 2171610-20-9) is a versatile and promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, analytical chemistry, and materials science. Its unique structural features and functional groups make it an invaluable tool for developing novel therapeutics and diagnostic tools. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.